Benzyl N-(5-bromopyrazin-2-YL)carbamate Benzyl N-(5-bromopyrazin-2-YL)carbamate
Brand Name: Vulcanchem
CAS No.: 175393-04-1
VCID: VC7470540
InChI: InChI=1S/C12H10BrN3O2/c13-10-6-15-11(7-14-10)16-12(17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16,17)
SMILES: C1=CC=C(C=C1)COC(=O)NC2=CN=C(C=N2)Br
Molecular Formula: C12H10BrN3O2
Molecular Weight: 308.135

Benzyl N-(5-bromopyrazin-2-YL)carbamate

CAS No.: 175393-04-1

VCID: VC7470540

Molecular Formula: C12H10BrN3O2

Molecular Weight: 308.135

* For research use only. Not for human or veterinary use.

Benzyl N-(5-bromopyrazin-2-YL)carbamate - 175393-04-1

Description

Overview of Benzyl N-(5-bromopyrazin-2-YL)carbamate

Benzyl N-(5-bromopyrazin-2-YL)carbamate is a synthetic organic compound with the molecular formula C12H10BrN3O2C_{12}H_{10}BrN_3O_2 and a molecular weight of 308.13 g/mol. It is classified as a carbamate derivative featuring a brominated pyrazine ring and a benzyl carbamate moiety. The compound is commonly used in chemical research, particularly in the synthesis of derivatives for pharmaceutical and agrochemical applications .

Synthesis and Preparation

Benzyl N-(5-bromopyrazin-2-YL)carbamate can be synthesized through the reaction of 5-bromo-2-aminopyrazine with benzyl chloroformate (Cbz-Cl) in the presence of a base such as triethylamine. This method ensures selective formation of the carbamate functional group .

Applications and Research Significance

4.1 Pharmaceutical Applications
The compound serves as an intermediate in medicinal chemistry for developing derivatives with potential biological activities, such as antiparasitic or anticancer properties. Brominated pyrazine derivatives are known to exhibit antimicrobial and antiproliferative effects .

4.2 Agrochemical Relevance
Carbamates are widely used in pesticide formulations due to their inhibitory effects on acetylcholinesterase enzymes in pests. While specific data on Benzyl N-(5-bromopyrazin-2-YL)carbamate's agrochemical use is unavailable, its structural features suggest potential utility in this domain .

Biological Activity and Toxicology

Although specific bioactivity data for this compound is limited, similar brominated pyrazine derivatives have demonstrated:

  • Antimicrobial properties against bacterial and fungal strains .

  • Cytotoxic effects on cancer cell lines .
    Further studies are required to evaluate its pharmacokinetics and toxicological profile.

Data Comparison Table

PropertyBenzyl N-(5-bromopyrazin-2-YL)carbamatetert-Butyl (5-bromopyrazin-2-YL)carbamate
Molecular FormulaC12H10BrN3O2C_{12}H_{10}BrN_3O_2C10H12BrN3O2C_{10}H_{12}BrN_3O_2
Molecular Weight308.13 g/mol274.11 g/mol
Functional GroupsBenzyl carbamate, bromopyrazinetert-butyl carbamate, bromopyrazine
SolubilityOrganic solventsOrganic solvents

Future Research Directions

  • Pharmacological Profiling: Investigate the compound's efficacy against microbial pathogens and cancer cell lines.

  • Mechanistic Studies: Explore its mode of action, particularly regarding enzyme inhibition or DNA interaction.

  • Derivatization: Synthesize analogs to enhance bioavailability and selectivity.

CAS No. 175393-04-1
Product Name Benzyl N-(5-bromopyrazin-2-YL)carbamate
Molecular Formula C12H10BrN3O2
Molecular Weight 308.135
IUPAC Name benzyl N-(5-bromopyrazin-2-yl)carbamate
Standard InChI InChI=1S/C12H10BrN3O2/c13-10-6-15-11(7-14-10)16-12(17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16,17)
Standard InChIKey FIPASGABSJVBBJ-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)COC(=O)NC2=CN=C(C=N2)Br
Solubility not available
PubChem Compound 76849199
Last Modified Jul 26 2023

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